![molecular formula C16H17FN2O2 B4676973 N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea](/img/structure/B4676973.png)
N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea
Overview
Description
N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea, also known as FMU, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is a urea derivative that has been synthesized through a specific method, and its mechanism of action and physiological effects have been studied in detail. In
Mechanism of Action
The mechanism of action of N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea involves the inhibition of the enzyme topoisomerase II, which is involved in DNA replication and repair. By inhibiting this enzyme, this compound can induce DNA damage and trigger apoptosis in cancer cells. This compound has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce DNA damage and trigger apoptosis in cancer cells, while also inhibiting the activity of NF-κB and reducing inflammation. This compound has also been found to have a low toxicity profile, making it a potential candidate for further research and development.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea is its low toxicity profile, which makes it a safe compound to use in lab experiments. This compound is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of this compound is its limited solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for further research on N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea. One potential avenue of research is to explore the use of this compound in combination with other compounds for the treatment of cancer and inflammatory diseases. Another potential direction is to investigate the mechanism of action of this compound in more detail, in order to better understand its effects on cancer cells and inflammation. Additionally, further research is needed to optimize the synthesis of this compound and improve its solubility, in order to make it more suitable for use in lab experiments.
Conclusion:
In conclusion, this compound is a urea derivative that has potential applications in various fields of scientific research, particularly in the field of cancer research. Its low toxicity profile, ease of synthesis, and potential therapeutic benefits make it a promising compound for further research and development. Further studies are needed to explore its mechanism of action, physiological effects, and potential applications in combination with other compounds.
Scientific Research Applications
N-(3-fluoro-4-methylphenyl)-N'-(4-methoxybenzyl)urea has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
1-(3-fluoro-4-methylphenyl)-3-[(4-methoxyphenyl)methyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O2/c1-11-3-6-13(9-15(11)17)19-16(20)18-10-12-4-7-14(21-2)8-5-12/h3-9H,10H2,1-2H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEOVUVGVSOQFKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCC2=CC=C(C=C2)OC)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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